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Compound of Interest

Compound Name: SR10067

Cat. No.: B15608826 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the safe and compliant disposal

of SR10067, a potent and selective REV-ERB agonist.

When handling SR10067, it is imperative to consult the product's Safety Data Sheet (SDS) for

comprehensive safety information.[1] This guide summarizes key disposal procedures and

should be used in conjunction with your institution's specific waste management protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. All handling of

SR10067 should be conducted in a well-ventilated area, preferably within a chemical fume

hood.

Disposal of Unused SR10067
Unused or surplus SR10067, whether in solid form or in solution, must be treated as chemical

waste. The primary steps for its disposal are outlined below.

Key Disposal Steps:
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Consult Institutional Guidelines: Always begin by consulting your institution's Environmental

Health and Safety (EHS) department for specific protocols regarding chemical waste.

Regulations can vary, and adherence to local and national guidelines is mandatory.

Waste Segregation: Do not mix SR10067 with other waste streams unless explicitly

permitted by your EHS department. It should be collected in a designated, properly labeled,

and sealed waste container.

Labeling: The waste container must be clearly labeled with the chemical name ("SR10067"),

concentration (if in solution), and any relevant hazard symbols.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials pending pickup by a licensed chemical waste disposal service.

Decontamination of Labware and Surfaces
Any labware or surfaces that have come into contact with SR10067 must be thoroughly

decontaminated.

Decontamination Protocol:

Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent, such as

ethanol or acetone, to remove the bulk of the compound. Collect this rinseate as chemical

waste.

Secondary Wash: Following the initial rinse, wash the labware with a laboratory-grade

detergent and water.

Surface Cleaning: For spills on benchtops or other surfaces, absorb the spill with an inert

material (e.g., vermiculite, sand) and collect the material in a sealed container for disposal as

chemical waste. Clean the affected area with a suitable solvent and then with soap and

water.

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of SR10067.
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SR10067 Disposal and Decontamination Workflow.

Quantitative Data Summary
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While specific quantitative data for disposal is not applicable, the following table summarizes

key properties of SR10067 relevant to its handling and potential hazards.

Property Value Reference

Primary Target REV-ERBα / REV-ERBβ [2]

IC₅₀
170 nM (REV-ERBα), 160 nM

(REV-ERBβ)
[3][4]

Form Solid [2]

Storage (Stock Solutions) Up to 3 months at -20°C [2]

Disclaimer: This information is intended as a guide and does not replace the need for a

thorough review of the official Safety Data Sheet and consultation with your institution's safety

officers. Always prioritize safety and compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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